Cas no 2228824-87-9 (1-(3,3-dimethylcyclohexyl)ethane-1,2-diol)

• Product Name: 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol
• CAS No: 2228824-87-9
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5853260
• PubChem ID: 165606104
• Update Time: 2025-06-28

1-(3,3-dimethylcyclohexyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol
• 2228824-87-9
• EN300-1727409

• Inchi： 1S/C10H20O2/c1-10(2)5-3-4-8(6-10)9(12)7-11/h8-9,11-12H,3-7H2,1-2H3
• InChI Key： AIWFFYJFJVYGCP-UHFFFAOYSA-N
• SMILES： OC(CO)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol

Professional Introduction to Compound with CAS No. 2228824-87-9 and Product Name: 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol

The compound with the CAS number 2228824-87-9 and the product name 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The molecular structure of 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol consists of a cyclohexane ring substituted with two methyl groups at the 3-position, attached to an ethane diol moiety. This configuration imparts specific steric and electronic properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel molecular architectures to enhance drug efficacy and reduce side effects. The structural features of 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol make it an intriguing candidate for use as an intermediate in the synthesis of more complex pharmacophores. The presence of the diol functional group provides multiple sites for chemical modification, enabling the development of derivatives with tailored biological activities. This flexibility has been exploited in several research studies aimed at identifying compounds with potential therapeutic benefits.

One of the most compelling aspects of 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol is its potential role in modulating metabolic pathways. The cyclohexyl ring with substituents can interact with enzymes in a manner that may influence key biochemical processes. For instance, studies have suggested that compounds with similar structural motifs could serve as inhibitors or activators of enzymes involved in fatty acid metabolism. This has implications for the development of treatments for metabolic disorders such as obesity and diabetes. The diol group itself is also known to participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding and can be leveraged to design highly specific inhibitors.

The synthesis of 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic techniques, including catalytic hydrogenation and regioselective functionalization, have been employed to construct the desired molecular framework. These methods not only showcase the compound's feasibility for large-scale production but also demonstrate the expertise required to manipulate complex organic structures. The synthesis pathways have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications where impurities can significantly impact efficacy and safety.

Recent research has begun to explore the pharmacological properties of 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol by evaluating its interactions with biological targets. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The ability to modulate these pathways could make it a valuable candidate for developing anti-inflammatory agents. Additionally, the compound's structural similarity to known bioactive molecules suggests potential synergistic effects when combined with other therapeutic agents. Such combinations could enhance treatment outcomes by targeting multiple pathways simultaneously.

The chemical stability of 1-(3,3-dimethylcyclohexyl)ethane-1,2-diol is another critical factor that has been thoroughly investigated. Stability studies under various conditions (e.g., temperature, pH) have provided insights into its shelf life and storage requirements. These findings are essential for ensuring that the compound remains effective throughout its intended use period. Furthermore, understanding its degradation products has helped researchers identify potential liabilities that need to be addressed during formulation development. This rigorous evaluation underscores the commitment to quality and safety that underpins modern pharmaceutical research.

In conclusion,1-(3,3-dimethylcyclohexyl)ethane-1,2-diol (CAS No. 2228824-87-9) represents a promising entity in the realm of chemical biology and drug discovery. Its unique structural features offer numerous opportunities for further exploration in both academic and industrial settings. As research continues to uncover new applications and mechanisms of action,this compound is poised to play a significant role in shaping future therapeutic strategies across various disease areas.